2-(tert-Butyl)-5,6,7,8-tetrahydro-5-quinazolinamine

• IUPAC Name: 2-tert-butyl-5,6,7,8-tetrahydroquinazolin-5-amine
• InChI: InChI=1S/C12H19N3/c1-12(2,3)11-14-7-8-9(13)5-4-6-10(8)15-11/h7,9H,4-6,13H2,1-3H3
• InChI Key: PTTJLUSUFFKNMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC=C2C(CCCC2=N1)N
• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol

Description

“2-(tert-Butyl)-5,6,7,8-tetrahydro-5-quinazolinamine” likely belongs to the class of organic compounds known as quinazolines, which are polycyclic aromatic compounds containing a quinazoline moiety, a structure characterized by a benzene ring fused to a pyrimidine ring. The tert-butyl group is a common substituent in organic chemistry with the formula -C(CH3)3.

Molecular Structure Analysis

The molecular structure analysis of such a compound would typically involve techniques like NMR spectroscopy and X-ray crystallography. These techniques can provide detailed information about the compound’s atomic arrangement and electronic structure.

Chemical Reactions Analysis

Again, while specific reactions involving “this compound” are not available, tert-butyl groups are known to participate in various reactions such as eliminations, substitutions, and oxidations.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “this compound” would include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological targets in the body. If it’s a catalyst, the mechanism of action would describe how it speeds up a chemical reaction.

Safety and Hazards

The safety and hazards of a compound are typically determined through laboratory testing and are documented in its Material Safety Data Sheet (MSDS). This includes information on its toxicity, flammability, and environmental impact.